
Benchmarking Ioseric Acid: A Technical
Performance Analysis Against Iohexol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ioseric acid

CAS No.: 49755-88-6

Cat. No.: B1634334

Get Quote

Executive Summary
In the landscape of radiopaque contrast media (RCM), the evolution from ionic monomers to

non-ionic agents represents a pivotal shift in safety and efficacy. This guide objectively

benchmarks Ioseric Acid (an ionic, triiodinated benzoic acid derivative) against the current

clinical gold standard, Iohexol (a non-ionic, low-osmolar monomer).

While Ioseric Acid demonstrates the classic high-attenuation properties of triiodinated arenes,

our comparative analysis highlights the critical physicochemical divergences—specifically

osmolality and chemotoxicity—that define its positioning in modern drug development. This

guide provides experimental frameworks to validate these performance metrics.

Compound Profiles
The Challenger: Ioseric Acid[1][2][3][4][5][6][7][8][9][10]
[11][12]

Class: Ionic Monomer (Ratio 1.5).
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Chemical Nature: 3-[[[1-(hydroxymethyl)-2-(methylamino)-2-oxoethyl]amino]carbonyl]-2,4,6-

triiodo-5-[(methoxyacetyl)amino]benzoic acid.

Mechanism: Dissociates in solution into a radiopaque anion and a cation (typically Na+ or

Meglumine+).

Status: Investigational/Legacy Ionic Agent.

The Gold Standard: Iohexol[1][10]
Class: Non-Ionic Monomer (Ratio 3.0).

Chemical Nature: N,N'-Bis(2,3-dihydroxypropyl)-5-[N-(2,3-dihydroxypropyl)acetamido]-2,4,6-

triiodoisophthalamide.

Mechanism: Does not dissociate; exists as a single neutral hydrophilic molecule.

Status: Global clinical standard for intravascular imaging (CT, Angiography).

Physicochemical Benchmarking
The primary driver of contrast media toxicity is osmolality (hypertonicity relative to blood) and

chemotoxicity (intrinsic molecular toxicity).
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Metric
Ioseric Acid (Ionic
Monomer)

Iohexol (Gold
Standard - Non-
Ionic)

Clinical Implication

Iodine Ratio
1.5 (3 Iodine : 2

Particles)

3.0 (3 Iodine : 1

Particle)

Higher ratio = Lower

osmolality per gram of

Iodine.

Osmolality (300 mg

I/mL)

~1,500 - 1,800

mOsm/kg H₂O

~640 - 700 mOsm/kg

H₂O

Ioseric Acid causes

significant osmotic

shift, leading to pain

and vasodilation.

Viscosity (37°C) ~6.0 - 8.0 cP ~10.4 cP

Ionic monomers are

often less viscous, but

the safety trade-off is

poor.

Protein Binding
High (Hydrophobic

interactions)
Ultra-Low (<2%)

Higher binding

correlates with higher

anaphylactoid risk.

LD50 (IV Mouse) ~12 - 14 g I/kg > 24 g I/kg
Iohexol has a 2x

safety margin.

Mechanistic Pathway Analysis
The following diagram illustrates the divergent physiological cascades triggered by Ioseric
Acid versus Iohexol upon intravascular injection.
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Intravascular Injection
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Figure 1: Mechanistic divergence showing the osmotic cascade triggered by ionic dissociation

of Ioseric Acid.

Experimental Protocols for Benchmarking
To validate the performance of Ioseric Acid against the gold standard, the following self-

validating protocols are recommended.

Experiment A: In Vitro Cytotoxicity (Renal Proximal
Tubule Cells)
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Objective: Quantify the intrinsic chemotoxicity of Ioseric Acid on HK-2 cells (human kidney

proximal tubule) relative to Iohexol.

Methodology:

Cell Culture: Seed HK-2 cells in 96-well plates at

cells/well. Culture in DMEM/F12 for 24 hours.

Treatment: Replace media with solutions containing Ioseric Acid or Iohexol at iodine

concentrations of 50, 100, and 200 mg I/mL.

Control: Isotonic saline (Negative), 10% DMSO (Positive).

Incubation: Incubate for 2 hours (mimicking transient renal exposure).

Washout: Remove contrast media, wash 2x with PBS, and replenish with fresh growth

media.

Assay: After 24 hours recovery, perform MTT or WST-1 cell viability assay.

Data Output: Plot % Viability vs. Iodine Concentration.

Expectation: Ioseric Acid will show a steeper toxicity curve (LD50 ~75 mg I/mL)

compared to Iohexol (LD50 >150 mg I/mL).

Experiment B: Viscosity & Osmolality Profiling
Objective: Establish the rheological and thermodynamic profile.

Methodology:

Preparation: Formulate both agents at 300 mg I/mL and 350 mg I/mL in aqueous

tromethamine/EDTA buffer.

Osmolality: Use a Vapor Pressure Osmometer (e.g., VAPRO 5600).

Note: Freezing point depression is inaccurate for high concentrations due to supercooling

artifacts.
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Viscosity: Use a Cone-and-Plate Rheometer at 37°C. Shear rates: 10 to 100

.

Validation: Ensure calibration with standard NaCl solutions (290 mOsm/kg and 1000

mOsm/kg).

Strategic Evaluation
Why the Industry Shifted?
Ioseric Acid represents the "First Generation" technology (Ionic Monomer). While effective at

attenuating X-rays, the presence of the carboxylate group (

) necessitates a cation counter-ion. This doubles the particle count without adding iodine,
halving the Iodine-to-Particle Ratio (1.5:1).

Iohexol represents the "Second Generation" (Non-Ionic Monomer). By replacing the ionic

carboxyl group with non-ionizing hydrophilic amide side chains, Iohexol achieves a 3:1 ratio.

Conclusion for Developers: Unless Ioseric Acid is being repurposed for a specific oral-

cholecystographic application or a specialized protein-binding assay, Iohexol remains the

superior candidate for general intravascular imaging due to its significantly wider safety margin

and lower osmotic load.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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